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Compound of Interest

Compound Name: 3-Bromo-2,4,6-trichlorophenol

CAS No.: 85117-86-8

Cat. No.: B12006179

Get Quote

Executive Summary & Immediate Action
Do not dispose of 3-Bromo-2,4,6-trichlorophenol (3-Br-2,4,6-TCP) down the drain or via

standard trash. This compound is a polyhalogenated phenol. Improper disposal or low-

temperature incineration can generate polyhalogenated dibenzo-p-dioxins (PXDDs) and furans

(PXDFs), which are orders of magnitude more toxic than the parent compound.

Immediate Directive:

Isolate: Move material to a dedicated satellite accumulation area.

Segregate: Keep separate from strong oxidizers and acids.

Label: Mark clearly as "Toxic - Halogenated Organic Waste."

Chemical Profile & Hazard Logic
As a Senior Application Scientist, I must emphasize that the disposal protocol is dictated not

just by the toxicity of the phenol itself, but by its thermal degradation pathways.
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The "Mixed-Halogen" Effect
Standard chlorinated phenols (like 2,4,6-trichlorophenol) are precursors to PCDDs (dioxins).

However, 3-Br-2,4,6-TCP contains both bromine and chlorine. Research indicates that the

presence of bromine during thermal degradation (e.g., in a standard trash fire or low-grade

incinerator) enhances the formation of mixed halogenated dioxins (PXDDs). Bromine is a better

leaving group than chlorine, often accelerating the radical-radical recombination reactions that

form the dioxin backbone [1, 2].

Key Physicochemical Data:

Property Value Operational Implication

CAS Number 85117-86-8 Use for exact waste profiling.

Physical State Solid (Crystalline)

Dust inhalation hazard;

requires N95/P100 during

weighing.

Acidity (pKa) ~6.0 (Est.)
Weakly acidic; incompatible

with strong bases/oxidizers.

Solubility Low (Water), High (Organics)
Bioaccumulative; high aquatic

toxicity [3].

Combustion Formation of HBr, HCl, PXDDs
Strictly prohibited from

trash/autoclaving.

Pre-Disposal Handling: The "Self-Validating"
System
A self-validating waste system prevents accidents by making incompatibility physically

impossible. Follow this segregation logic:

Step 1: Container Selection
Primary Container: Amber glass or High-Density Polyethylene (HDPE).
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Reasoning: Phenols can permeate low-density plastics. Amber glass prevents UV-

mediated photolysis which can create reactive radical species before disposal.

Closure: Teflon-lined screw cap. Avoid metal caps which may corrode due to the phenolic

acidity.

Step 2: Chemical Segregation (The Critical Control
Point)
You must ensure 3-Br-2,4,6-TCP is never co-mingled with:

Oxidizers (Nitric acid, Peroxides): Risk of rapid, exothermic decomposition or explosion.

Strong Bases (NaOH): While bases neutralize phenols, the resulting phenolate salts are

often more water-soluble and bioavailable, increasing dermal absorption risk during

handling.

Step 3: Waste Stream Classification
Do not label simply as "Organic Waste."

Correct Label: "Toxic Waste - Halogenated Organics - 3-Bromo-2,4,6-trichlorophenol."

RCRA Considerations: While 2,4,6-trichlorophenol is a U-listed waste (U230), the

brominated analog often falls under Characteristic Waste for Toxicity or is treated as a

Halogenated Solvent stream. Consult your EHS officer, but default to the strictest

classification (U-Listed equivalent).

Visual Workflow: Cradle-to-Grave Disposal
The following diagram illustrates the decision logic for safe disposal, ensuring no cross-

contamination or regulatory breaches.
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Waste Generation:
3-Bromo-2,4,6-trichlorophenol

Is waste Solid or Liquid?

Solid Waste:
Place in HDPE/Glass Jar

Liquid Waste:
(HPLC effluent/Mother Liquor)

CRITICAL CHECK:
Is container free of Oxidizers?

NO (Remediate)

Pack in Secondary Containment
(Vermin-proof, Leak-proof)

YES

Label: UN 2811 (Solid) or UN 2810 (Liquid)
'Toxic Organic N.O.S'

Satellite Accumulation Area
(Max 90 Days)

EHS/Vendor Pickup

High-Temp Incineration
(>1000°C with Scrubbers)

Click to download full resolution via product page
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Caption: Operational workflow for the segregation, packaging, and ultimate destruction of

halogenated phenolic waste.

Detailed Disposal Protocol
Phase 1: Bench-Level Packaging

PPE Required: Nitrile gloves (double-gloved recommended), lab coat, safety glasses. If

handling powder >1g, use a powder hood or N95 respirator.

Solvent Rinsing: If the phenol is dissolved in a solvent (e.g., Methanol/Acetonitrile), ensure

the solvent is compatible with the halogenated waste stream.

Note: Do not evaporate the solvent to reduce volume. This concentrates the phenol and

increases exposure risk.

Deactivation (Spill Only): In case of a spill, do not wipe with paper towels (flammability risk).

Absorb with vermiculite or clay. Treat the debris as hazardous chemical waste.[1]

Phase 2: Labeling & Documentation
For transport and regulatory compliance (US DOT/EPA), use the following designations [4]:

Proper Shipping Name: Toxic solids, organic, n.o.s. (3-Bromo-2,4,6-trichlorophenol)

Hazard Class: 6.1 (Toxic)

UN Number: UN 2811

Packing Group: III (Low to medium danger, depending on concentration)

Phase 3: Professional Destruction
The only acceptable final disposition is High-Temperature Incineration.

Mechanism: The facility must operate >1000°C with a residence time >2 seconds.

Scrubbing: The incinerator must be equipped with alkaline scrubbers to neutralize the

Hydrogen Bromide (HBr) and Hydrogen Chloride (HCl) acid gases produced during
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combustion.

Why this matters: Low-temperature burning (e.g., open burning or medical waste

autoclaving) allows the phenol ring to remain intact while halogens rearrange, creating the

aforementioned dioxins [1].

Emergency Procedures
Scenario Immediate Action

Skin Contact

Wash with PEG 300 or 400 (Polyethylene

Glycol) if available, then water. Phenols are

lipophilic; water alone is slow to remove them.

Eye Contact

Flush with water for 15 minutes.[1][2][3] Seek

medical attention immediately (corrosive risk).[1]

[2][4]

Spill (>100g)
Evacuate area. Contact EHS. Do not attempt

cleanup without SCBA if dust is airborne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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